Cas no 67589-52-0 (4-methoxyphenyl trans-4-pentylcyclohexanoate)

• Product Name: 4-methoxyphenyl trans-4-pentylcyclohexanoate
• CAS No: 67589-52-0
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• MDL: MFCD11053432
• CID: 966348
• PubChem ID: 105460
• Update Time: 2025-05-20

4-methoxyphenyl trans-4-pentylcyclohexanoate Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl trans-4-pentylcyclohexanoate
• 4-Methoxyphenyl trans-4-n-pentylcyclohexanecarboxylate
• (4-methoxyphenyl) 4-pentylcyclohexane-1-carboxylate
• 4-Methoxyphenyl 4-pentylcyclohexanecarboxylate
• 4-methoxyphenyl 4-trans-pentylcyclohexanecarboxylate
• 4-METHOXYPHENYL TRANS-4-PENTYLCYCLOHEXANECARBOXYLATE
• Cyclohexanecarboxylic acid,4-pentyl-,4-methoxyphe
• p-methoxyphenyl trans-4-n-pentylcyclohexanecarboxylate
• p-methoxyphenyl trans-4-pentyl cyclohexane carboxylate
• TRANS-4-PENTYL-CYCLOHEXANECARBOXYLIC ACID 4-METHOXY-PHENYL ESTER
• trans-4-pentylcyclohexanecarboxylic acid p-methoxyphenyl ester
• trans-4-Pentylcyclohexanecarboxylic acid, 4-methoxyphenyl ester
• RO-CM-1951
• ZLI-1495
• 5-HEB-O1
• CM 1951
• MPPC
• trans-4-Pentyl-(4-methoxyphenyl)cyclohexanecarboxylate
• AS-30765
• DTXSID10886837
• Trans-4-methoxyphenyl 4-pentylcyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 4-pentyl-, 4-methoxyphenyl ester, trans-
• 4-Methoxyphenyl 4-pentylcyclohexanecarboxylate #
• EINECS 266-746-6
• LS-14741
• AKOS027320539
• HJIVFZUPTYADSP-WKILWMFISA-N
• SCHEMBL7762458
• MFCD11053432
• AKOS015918088
• SCHEMBL10097221
• FT-0728250
• Trans-4-methoxyphenyl4-pentylcyclohexanecarboxylate
• DTXSID00939422
• NS00121938
• TRANS-4-METHOXY-PHENYL 4-PENTYL-CYCLOHEXANECARBOXYLATE
• 4-METHOXYPHENYL 4-PENTYLCYCLOHEXANE-1-CARBOXYLATE
• SCHEMBL1896520
• CS-W014534
• 181285-32-5
• 67589-52-0
• p-Methoxyphenyl trans-4-pentylcyclohexanecarboxylate
• HJIVFZUPTYADSP-UHFFFAOYSA-N
• 4-METHOXYPHENYL (1S,4R)-4-PENTYLCYCLOHEXANE-1-CARBOXYLATE

• MDL： MFCD11053432
• Inchi： 1S/C19H28O3/c1-3-4-5-6-15-7-9-16(10-8-15)19(20)22-18-13-11-17(21-2)12-14-18/h11-16H,3-10H2,1-2H3
• InChI Key： HJIVFZUPTYADSP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C(C1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 304.20400
• Monoisotopic Mass: 304.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 40 ºC
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• Water Partition Coefficient: Sparingly Soluble in water (1.7E-3 g/L) (25°C).
• PSA: 35.53000
• LogP: 4.98730

4-methoxyphenyl trans-4-pentylcyclohexanoate Security Information

• TSCA：Yes

Additional information on 4-methoxyphenyl trans-4-pentylcyclohexanoate

Introduction to 4-methoxyphenyl trans-4-pentylcyclohexanoate (CAS No. 67589-52-0) and Its Emerging Applications in Chemical Biology

4-methoxyphenyl trans-4-pentylcyclohexanoate, identified by the chemical identifier CAS No. 67589-52-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a 4-methoxyphenyl moiety linked to a trans-4-pentylcyclohexanoate backbone, has garnered attention due to its structural complexity and potential biological activities. The unique combination of aromatic and aliphatic components in its molecular architecture positions it as a promising candidate for further exploration in drug discovery and material science.

The 4-methoxyphenyl trans-4-pentylcyclohexanoate structure is characterized by its rigid cyclohexane ring substituted with a pentyl group at the trans configuration, which contributes to its stability and solubility profile. The presence of the 4-methoxyphenyl group introduces a hydroxyl moiety that can engage in hydrogen bonding, enhancing interactions with biological targets. This feature has been exploited in recent studies to develop novel ligands for enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of 4-methoxyphenyl trans-4-pentylcyclohexanoate. Molecular docking simulations have revealed that this compound exhibits potential binding affinity for various protein targets, including those implicated in neurological disorders and inflammatory diseases. These findings align with the growing interest in structure-based drug design, where the precise arrangement of atoms in a molecule can dictate its efficacy and selectivity.

In the realm of medicinal chemistry, the synthesis of derivatives of 4-methoxyphenyl trans-4-pentylcyclohexanoate has been a focal point for research teams aiming to optimize pharmacokinetic properties. By modifying substituents on the aromatic or cyclohexane rings, chemists have been able to fine-tune solubility, metabolic stability, and target specificity. Such modifications are critical for advancing candidates from lead compounds to viable therapeutic agents.

The role of 4-methoxyphenyl trans-4-pentylcyclohexanoate in material science is equally noteworthy. Its unique physical properties, such as thermal stability and optical activity, make it a candidate for applications in advanced polymers and liquid crystals. Researchers are exploring its potential as a building block for high-performance materials that could revolutionize industries ranging from electronics to automotive manufacturing.

One particularly intriguing area of research involves the use of 4-methoxyphenyl trans-4-pentylcyclohexanoate as a scaffold for developing bioactive molecules with therapeutic potential. Studies have demonstrated its ability to modulate pathways associated with pain perception, neuroprotection, and anti-inflammatory responses. These effects are attributed to its capacity to interact with specific enzymes and receptors, thereby influencing cellular signaling cascades.

The synthesis of 4-methoxyphenyl trans-4-pentylcyclohexanoate presents both challenges and opportunities for synthetic chemists. The need for high-yielding, scalable synthetic routes has driven innovation in catalytic methods and green chemistry principles. Recent reports highlight the use of transition metal-catalyzed reactions to construct key functional groups efficiently, reducing waste and improving overall process economics.

The environmental impact of producing 4-methoxyphenyl trans-4-pentylcyclohexanoate is another consideration that has gained traction in recent years. Sustainable synthetic strategies are being prioritized to minimize hazardous waste and energy consumption. These efforts align with global initiatives aimed at promoting greener alternatives in chemical manufacturing.

Future directions for research on 4-methoxyphenyl trans-4-pentylcyclohexanoate include exploring its role in drug delivery systems. By incorporating this compound into nanoparticles or micelles, researchers aim to enhance bioavailability and targeted delivery of therapeutic agents. Such innovations could significantly improve treatment outcomes for patients suffering from chronic diseases.

The versatility of CAS No. 67589-52-0, or 4-methoxyphenyl trans-4-pentylcyclohexanoate, underscores its importance as a multifunctional compound with applications spanning multiple disciplines. As our understanding of its properties continues to evolve, so too will its potential contributions to science and industry.